Cas no 1805280-91-4 (3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805280-91-4
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4871264
• Update Time: 2025-10-25

3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-5-4(7(10)11)3(2-16)1-15-6(5)8(12,13)14/h1-2,7H
• InChI Key： MUBAEXHLXAQBDV-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805280-91-4)

3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde, identified by its CAS number 1805280-91-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorinated substituents and a formyl group at the 5-position endows it with unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The structural configuration of 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde is meticulously designed to enhance reactivity and compatibility with various synthetic pathways. The chloro group at the 3-position provides a handle for nucleophilic substitution reactions, while the difluoromethyl and trifluoromethyl groups introduce electron-withdrawing effects that modulate the compound's reactivity and stability. These features make it an ideal building block for constructing more complex molecular architectures, particularly in drug discovery efforts.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity to biological targets. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic profiles, which are critical for therapeutic efficacy. 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde exemplifies this trend, as its multifluorinated structure suggests potential applications in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for small-molecule drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The formyl group at the 5-position allows for further functionalization via condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones that exhibit diverse biological activities. Additionally, the presence of electron-withdrawing groups enhances electrophilic character at the reactive sites, facilitating efficient coupling reactions in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde as a lead compound. Molecular modeling studies indicate that its scaffold can be optimized to interact with specific protein targets, offering opportunities for designing highly selective inhibitors or agonists. These insights have spurred interest among academic and industrial researchers who are exploring its role in developing next-generation therapeutics.

The agrochemical sector has also recognized the value of fluorinated pyridines in designing advanced crop protection agents. Compounds derived from 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde have shown promise as intermediates for herbicides, fungicides, and insecticides due to their ability to disrupt essential biological pathways in pests while maintaining environmental safety. This dual utility underscores the versatility of this compound and its derivatives.

From a synthetic chemistry perspective, 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde serves as a versatile precursor for constructing complex heterocyclic systems. Its unique combination of substituents allows chemists to explore diverse reaction pathways, including cross-coupling reactions, cyclizations, and formyl group transformations. These synthetic strategies have been instrumental in generating novel molecular libraries for high-throughput screening (HTS) campaigns aimed at identifying bioactive compounds.

The growing interest in fluorinated compounds has also driven innovation in synthetic methodologies tailored to introducing fluorine atoms efficiently and selectively. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in incorporating fluorinated moieties into pyridine-based scaffolds like 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde. These advancements have enabled researchers to access previously inaccessible molecular architectures with enhanced functional properties.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805280-91-4) represents a significant asset in modern chemical synthesis and drug discovery efforts. Its multifaceted reactivity and structural features make it an indispensable intermediate for developing innovative pharmaceuticals and agrochemicals. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play an increasingly pivotal role in advancing therapeutic solutions across multiple disciplines.